![molecular formula C21H18N6OS B2386588 1-(indolin-1-yl)-2-((3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)ethanone CAS No. 863459-14-7](/img/structure/B2386588.png)
1-(indolin-1-yl)-2-((3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(indolin-1-yl)-2-((3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)ethanone is a useful research compound. Its molecular formula is C21H18N6OS and its molecular weight is 402.48. The purity is usually 95%.
BenchChem offers high-quality 1-(indolin-1-yl)-2-((3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(indolin-1-yl)-2-((3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Targeting TRIM24 Bromodomain for Prostate Cancer Treatment
Prostate cancer is the second most common malignancy among men globally, with an estimated incidence surpassing lung cancer in the next decade . Unfortunately, many patients eventually progress to metastatic castration-resistant prostate cancer (mCRPC), which significantly impacts survival rates. Existing therapies often face resistance due to various androgen receptor (AR) mutations.
TRIM24: (Tripartite Motif-Containing Protein 24), also known as Transcriptional Intermediary Factor 1α (TIF1α), plays a crucial role in AR-mediated transcriptional regulation. Its expression correlates closely with prostate cancer development, making it a potential therapeutic target .
Researchers from the Guangzhou Institutes of Biomedicine and Health (GIBH) recently reported a novel class of TRIM24 bromodomain inhibitors. Among these, the compound Y08624 demonstrated strong inhibitory activity against TRIM24 bromodomain (IC50 = 0.98 μM) and selectivity. It effectively suppressed the proliferation of various AR-positive prostate cancer cells and downregulated AR-regulated genes. In a mouse model of prostate cancer, Y08624 inhibited tumor growth by 53% .
This study provides an excellent small-molecule probe for functional investigations related to the TRIM24 bromodomain and offers a promising lead compound for prostate cancer drug development . The development of novel TRIM24 inhibitors is crucial for advancing prostate cancer therapy.
For more details, you can refer to the research article titled “Discovery, optimization, and evaluation of 1-(indolin-1-yl)ethan-1-ones as novel selective TRIM24/BRPF1 bromodomain inhibitors” published in the European Journal of Medicinal Chemistry .
Other Potential Applications
While the TRIM24 bromodomain inhibition is a significant focus, this compound’s versatility extends beyond prostate cancer research. However, further studies are needed to explore its potential in other areas, such as:
Feel free to explore the research article for more in-depth information . If you have any specific questions or need further details, don’t hesitate to ask! 😊
properties
IUPAC Name |
1-(2,3-dihydroindol-1-yl)-2-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N6OS/c1-14-6-8-16(9-7-14)27-20-19(24-25-27)21(23-13-22-20)29-12-18(28)26-11-10-15-4-2-3-5-17(15)26/h2-9,13H,10-12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCKRMJPUVUAIIU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)SCC(=O)N4CCC5=CC=CC=C54)N=N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N6OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.